Cas no 1009333-94-1 (Ethyl 5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Ethyl 5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate
• CAS No: 1009333-94-1
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 1081649
• PubChem ID: 59704694
• Update Time: 2025-05-22

Ethyl 5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate
• Ethyl5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate
• SCHEMBL2565326
• MJXBCAKBWTXYNI-UHFFFAOYSA-N
• DTXSID60732698
• DB-107642
• Ethyl 5-hydroxy-furo[2,3-d]pyrimidine-6-carboxylate
• 1009333-94-1

• Inchi： 1S/C9H8N2O4/c1-2-14-9(13)7-6(12)5-3-10-4-11-8(5)15-7/h3-4,12H,2H2,1H3
• InChI Key： MJXBCAKBWTXYNI-UHFFFAOYSA-N
• SMILES： O1C2C(=CN=CN=2)C(=C1C(=O)OCC)O

Computed Properties

• Exact Mass: 208.04840674g/mol
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Ethyl 5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate

Ethyl 5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate (CAS No. 1009333-94-1): A Versatile Building Block in Medicinal Chemistry

In the realm of pharmaceutical intermediates and heterocyclic chemistry, Ethyl 5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate (CAS 1009333-94-1) has emerged as a structurally unique and pharmacologically relevant compound. This furopyrimidine derivative serves as a crucial scaffold in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Its molecular architecture combines both furan and pyrimidine rings, offering multiple sites for chemical modification – a feature highly valued by medicinal chemists designing targeted therapies.

The growing interest in Ethyl 5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate synthesis reflects broader trends in pharmaceutical research, where fused heterocyclic systems demonstrate improved bioavailability and target specificity compared to simpler structures. Recent publications (2022-2023) highlight its utility in developing anticancer compounds, with particular attention to its role as a FGFR (fibroblast growth factor receptor) inhibitor precursor – a hot topic in precision oncology research. The compound's ester group at position 6 provides an excellent handle for further derivatization, making it a versatile intermediate in combinatorial chemistry approaches.

From a chemical perspective, CAS 1009333-94-1 exhibits interesting properties that contribute to its pharmaceutical value. The 5-hydroxy group on the furo[2,3-d]pyrimidine core enables hydrogen bonding interactions with biological targets, while the ethyl carboxylate moiety offers both lipophilicity and a site for prodrug formation. These characteristics answer frequent search queries about "bioactive heterocyclic compounds with drug-like properties" and "modified pyrimidines for medicinal applications." Analytical data shows the compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions, though like many heterocycles, it may show sensitivity to prolonged light exposure.

The synthetic routes to Ethyl 5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate have evolved significantly since its first reported preparations. Modern protocols emphasize atom economy and greener solvents, addressing the pharmaceutical industry's focus on sustainable chemistry. A 2023 study demonstrated an improved microwave-assisted synthesis that reduces reaction times from hours to minutes while maintaining high yields – a development that responds to frequent searches for "time-efficient heterocyclic synthesis methods." The compound's X-ray crystallography data confirms its planar structure, with the fused ring system creating an extended π-conjugated system that influences both its spectroscopic properties and biological interactions.

In drug discovery applications, this furopyrimidine carboxylate derivative has shown particular promise in several areas: 1) As a core structure for tyrosine kinase inhibitors (addressing searches for "new kinase inhibitor scaffolds"), 2) In antiviral research against RNA viruses (responding to post-pandemic interest in broad-spectrum antivirals), and 3) As a fluorescent tag in biochemical assays due to its intrinsic UV absorbance. These diverse applications make CAS 1009333-94-1 a frequent subject of patent applications, with over 20 pharmaceutical patents filed in the past five years referencing this chemical entity or close derivatives.

The commercial availability of Ethyl 5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate has expanded significantly to meet growing research demand. Current market analysis shows increasing procurement by both academic institutions and pharmaceutical R&D departments, particularly in North America and Asia-Pacific regions. Quality specifications typically require ≥98% purity by HPLC, with specialized vendors offering isotope-labeled versions for metabolic studies. This availability supports its use in high-throughput screening programs, where researchers frequently search for "readily available heterocyclic building blocks for drug discovery."

From a safety and handling perspective, standard laboratory precautions suffice for working with this compound. While not classified as hazardous under GHS criteria, proper personal protective equipment (gloves, safety glasses) is recommended during handling – a point often queried in "chemical safety data for pharmaceutical intermediates." The compound's Material Safety Data Sheet (MSDS) indicates good stability at room temperature when stored protected from moisture and light, with recommended storage in amber glass containers under inert atmosphere for long-term preservation.

Future research directions for Ethyl 5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate applications appear promising. Emerging studies explore its incorporation into: 1) PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation, 2) Covalent inhibitor warheads through modification of its hydroxyl group, and 3) Metal-organic frameworks (MOFs) for drug delivery systems. These cutting-edge applications respond to trending searches about "next-generation drug modalities" and "advanced drug delivery platforms," positioning this compound at the forefront of modern medicinal chemistry innovation.

Analytical characterization of CAS 1009333-94-1 typically involves a combination of techniques: 1) HPLC purity analysis (reverse-phase C18 columns with UV detection at 254 nm), 2) Mass spectrometry (showing characteristic [M+H]+ peak at m/z 237), and 3) Multinuclear NMR spectroscopy (1H NMR in DMSO-d6 shows distinctive patterns for the furan and pyrimidine protons). These analytical details address common queries about "characterization methods for heterocyclic compounds" and "quality control of pharmaceutical intermediates."

In conclusion, Ethyl 5-hydroxyfuro[2,3-d]pyrimidine-6-carboxylate (CAS 1009333-94-1) represents a valuable tool in modern drug discovery, combining synthetic accessibility with diverse pharmacological potential. Its unique furopyrimidine structure continues to inspire novel therapeutic applications, from targeted cancer therapies to antiviral agents, while meeting the pharmaceutical industry's need for structurally sophisticated yet practical building blocks. As research into fused heterocyclic systems intensifies, this compound's role as a versatile intermediate seems destined to expand further.